![molecular formula C14H16N2O B2669455 6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine CAS No. 1225489-98-4](/img/structure/B2669455.png)
6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine” is a chemical compound. It has a CAS Number of 2375271-13-7 and a molecular weight of 258.28 . It is stored at room temperature and has a purity of 95%. It is in the form of a powder .
Molecular Structure Analysis
The InChI code for “6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine” is 1S/C14H14N2O3/c1-9-5-4-6-13(10(9)2)19-14-8-7-12(16(17)18)11(3)15-14/h4-8H,1-3H3 . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Although “6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine” is not an indole derivative, it shares similar structural features, suggesting potential for similar biological activities.
Synthesis of Dibenzoxazepinones
Dibenzoxazepinones, a class of heterocyclic compounds, play an important role in the quest for pharmaceutically active compounds . The title compound was synthesized via a general procedure using 2-(2,3-dimethylphenoxy)-N-methoxybenzamide . This suggests that “6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine” could potentially be used in the synthesis of dibenzoxazepinones or similar heterocyclic compounds.
Antibacterial Potential
While there is no direct evidence of “6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine” having antibacterial properties, related compounds such as oxazole derivatives have been synthesized and examined for their antibacterial potential . This suggests that “6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine” could potentially be explored for similar applications.
Safety and Hazards
properties
IUPAC Name |
6-(2,3-dimethylphenoxy)-2-methylpyridin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O/c1-9-5-4-6-13(10(9)2)17-14-8-7-12(15)11(3)16-14/h4-8H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPVWGPSUCIWSRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OC2=NC(=C(C=C2)N)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2,3-Dimethylphenoxy)-2-methylpyridin-3-amine | |
CAS RN |
1225489-98-4 |
Source
|
Record name | 6-(2,3-dimethylphenoxy)-2-methylpyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.